methyl 3-bromo-1H-pyrrolo[3,2-c]pyridine-4-carboxylate

• IUPAC Name: methyl 3-bromo-1H-pyrrolo[3,2-c]pyridine-4-carboxylate
• InChI: InChI=1S/C9H7BrN2O2/c1-14-9(13)8-7-5(10)4-12-6(7)2-3-11-8/h2-4,12H,1H3
• InChI Key: ASIOHJVXERFKNL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC=CC2=C1C(=CN2)Br
• Molecular Formula: C9H7BrN2O2
• DSSTOX Substance ID: DTXSID701210538
• Molecular Weight: 255.07 g/mol
• CAS No.: 1167055-69-7

Description

“Methyl 3-bromo-1H-pyrrolo[3,2-c]pyridine-4-carboxylate” is a chemical compound with the molecular formula CHBrNO. It is a derivative of pyrrolopyridine, a bicyclic heterocyclic compound. Pyrrolopyridines are of significant interest in medicinal chemistry due to their close similarity with the purine bases adenine and guanine.

Scientific Research Applications

Synthesis Techniques and Strategies

• Azirine-Based Synthesis : Azirine strategies are employed for synthesizing trifluoromethyl-substituted aminopyrroles, which are precursors for various pyrrolopyridine derivatives (Khlebnikov et al., 2018).

• Palladium-Catalyzed Couplings : Methyl 3-bromo-1H-pyrrolo[3,2-c]pyridine-4-carboxylate derivatives are synthesized using palladium-catalyzed couplings and intramolecular cyclizations, contributing to the development of complex pyridine ring systems (Calhelha & Queiroz, 2010).

• Phosphine-Catalyzed Annulation : This approach is used for creating highly functionalized tetrahydropyridines, demonstrating the versatility of pyrrolopyridine structures in complex molecular synthesis (Zhu et al., 2003).

Novel Compounds and Derivatives

• Pyrrolopyridine Analogs : Synthesis of pyrrolopyridine analogs, like 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, reveals the potential for developing new compounds with varying biological activities (Toja et al., 1986).

• Imidazole Synthesis Using Ionic Liquids : Ionic liquids like N-methyl-2-pyrrolidonium hydrogen sulfate are utilized for synthesizing highly substituted imidazoles, showcasing the adaptability of pyrrolopyridine structures in heterocyclic chemistry (Shaterian & Ranjbar, 2011).

• Synthesis of Pyrazole Derivatives : Pyrazole-3-one derivatives synthesized from pyrrolopyridine compounds exhibit selectivity in cytotoxicity against tumor cell lines, indicating potential pharmaceutical applications (Huang et al., 2017).

• Bromination of Pyrroles : Electrophilic aromatic bromination of ester-, cyano-, and carboxamide-substituted 1H-pyrroles, including pyrrolopyridine derivatives, is used for synthesizing bromopyrroles with potential applications in natural product synthesis and biomimetic conditions (Wischang & Hartung, 2011).

Mechanism of Action

Target of action

Many indole derivatives are known to interact with various enzymes, receptors, and other proteins in the body .

Mode of action

Without specific information, it’s hard to say exactly how this compound interacts with its targets. Many similar compounds work by binding to their target proteins and modulating their activity .

Biochemical pathways

Indole derivatives can affect a wide range of pathways, depending on their specific targets .

Pharmacokinetics

Many similar compounds are well absorbed and distributed throughout the body .

Result of action

Indole derivatives can have a wide range of effects, depending on their specific targets and mode of action .

Biochemical Analysis

Biochemical Properties

Methyl 3-bromo-1H-pyrrolo[3,2-c]pyridine-4-carboxylate plays a significant role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It has been found to inhibit certain enzymes involved in cellular metabolism, such as kinases and proteases. These interactions are primarily due to the compound’s ability to form stable complexes with the active sites of these enzymes, thereby modulating their activity. Additionally, this compound can bind to specific proteins, altering their conformation and function .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can activate or inhibit signaling pathways such as MAPK and PI3K/Akt, leading to changes in cell proliferation, differentiation, and apoptosis. Furthermore, this compound can modulate the expression of genes involved in cell cycle regulation and metabolic processes .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to the active sites of enzymes, leading to their inhibition or activation. This binding often involves hydrogen bonding, hydrophobic interactions, and van der Waals forces. Additionally, this compound can interact with DNA and RNA, affecting gene expression and protein synthesis. These interactions can result in changes in cellular function and metabolism .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under physiological conditions, but it can degrade over time, leading to a decrease in its biological activity. Long-term exposure to this compound has been associated with changes in cellular metabolism and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been found to have minimal toxic effects and can modulate specific biochemical pathways. At higher doses, this compound can exhibit toxic effects, including hepatotoxicity and nephrotoxicity. These adverse effects are likely due to the compound’s interaction with critical enzymes and proteins involved in detoxification processes .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound can inhibit or activate enzymes such as cytochrome P450s, which play a crucial role in drug metabolism. Additionally, this compound can affect the levels of metabolites involved in energy production and biosynthesis .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its uptake and localization. The compound’s distribution is influenced by its physicochemical properties, such as solubility and lipophilicity. This compound can accumulate in specific tissues, leading to localized effects on cellular function .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be targeted to specific compartments or organelles through post-translational modifications and targeting signals. For example, this compound can localize to the nucleus, where it interacts with DNA and transcription factors, influencing gene expression. Additionally, the compound can be found in the cytoplasm and mitochondria, affecting cellular metabolism and energy production .